Cas no 1105238-43-4 (N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide
• CAS No: 1105238-43-4
• MF: C₂₂H₂₆N₄O₂S₂
• MW: 442.597442150116
• CID: 6263456
• PubChem ID: 30868859
• Update Time: 2025-05-17

N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazine-1-carboxamide
• F5584-0215
• N-[2-(4-methoxyphenyl)ethyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine-1-carboxamide
• N-(4-methoxyphenethyl)-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide
• AKOS024514313
• 1105238-43-4
• VU0647824-1

• Inchi： 1S/C22H26N4O2S2/c1-28-18-6-4-17(5-7-18)8-9-23-22(27)26-12-10-25(11-13-26)15-21-24-19(16-30-21)20-3-2-14-29-20/h2-7,14,16H,8-13,15H2,1H3,(H,23,27)
• InChI Key： RYHMFIWUAUYGOO-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1CN1CCN(C(NCCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 442.14971843g/mol
• Monoisotopic Mass: 442.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide

Introduction to N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide (CAS No. 1105238-43-4)

N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1105238-43-4, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in medicinal chemistry. The molecular structure incorporates a piperazine core, which is a well-known scaffold in the development of central nervous system (CNS) drugs, alongside functional groups that enhance its potential bioactivity.

The compound's structure is characterized by a N-2-(4-methoxyphenyl)ethyl side chain, which contributes to its lipophilicity and may influence its ability to cross the blood-brain barrier. This feature is particularly crucial for CNS-targeting agents, where membrane permeability is a key determinant of efficacy. Additionally, the presence of a 4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl moiety introduces heterocyclic complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that the piperazine ring and the thiophene-thiazole moiety may interact with enzymes and receptors involved in neurodegenerative diseases, making this compound a candidate for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group on the phenyl ring also adds a layer of metabolic stability, which is essential for ensuring prolonged activity in vivo.

In vitro studies have begun to unravel the pharmacological profile of N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide. Initial experiments indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are of particular interest as they may lead to the development of novel therapeutics for mental health disorders. Furthermore, the compound's ability to modulate receptor activity without significant off-target effects suggests a high degree of selectivity, which is critical for minimizing side effects in clinical applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine core, the introduction of the thiophene-thiazole moiety, and the attachment of the N-substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

As research progresses, N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide holds promise as a lead compound for further drug development. The integration of structural features that enhance bioavailability, metabolic stability, and target specificity positions this molecule as a valuable asset in the pharmaceutical pipeline. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its therapeutic potential and to translate preclinical findings into clinical applications.

The growing body of evidence supporting the bioactivity of this compound underscores the importance of innovative approaches in drug discovery. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the process of identifying and optimizing promising candidates like N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine-1-carboxamide. Such efforts are critical for addressing unmet medical needs and improving patient outcomes across various therapeutic areas.

In conclusion, N-2-(4-methoxyphenyl)ethyl-4-{4-(thiophen-2-y l)-1,3-thiazol - 2 - ylmethyl} piperazine - 1 - carboxamide (CAS No. 1105238 - 43 - 4) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation into CNS disorders and other therapeutic applications. As our understanding of its bioactivity grows, so too does its promise as a foundation for novel treatments that could improve lives worldwide.